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Introduction
Phorate is a systemic organophosphate insecticide and nematicide used to control a wide

range of sucking and chewing insects, mites, and nematodes in various agricultural crops.[1]

Its primary mode of action is the inhibition of acetylcholinesterase (AChE), an enzyme crucial

for the proper functioning of the nervous system in insects.[2][3] This document provides

detailed application notes, experimental protocols, and supporting data on the use of Phorate
for controlling specific agricultural pests, with a focus on cotton and potatoes.

Data Presentation: Efficacy and Application Rates
The following tables summarize quantitative data on the application and efficacy of Phorate
against key agricultural pests.

Table 1: Phorate Application Rates for Pest Control in Cotton
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Target Pest
Phorate
Formulation

Application
Rate

Application
Method

Efficacy/Rema
rks

Early Season

Aphids, Mites,

Thrips

20G
3.0 oz per 1,000

ft of row

In-furrow at

planting

Provides

protection during

early growth

stages.

Aphids, Black

Cutworms,

Leafhoppers,

Leaf Miners,

Mites, Thrips,

Whiteflies

20G
6.0-9.0 oz per

1,000 ft of row

In-furrow at

planting

Recommended

for extended mite

control and early-

season

protection.

Higher rates for

heavier soils.

Creontiades

pallidus (Cotton

Shredder Bug)

Not Specified Not Specified Foliar Spray

Effects

diminished after

approximately 31

days in a one-

time spray

application.[4]

Table 2: Phorate Application for Pest Control in Potatoes
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Target Pest
Phorate
Formulation

Application
Rate

Application
Method

Efficacy/Rema
rks

Wireworms

(Agriotes

obscurus)

20G 3230 g AI/ha Not Specified

As effective as

broflanilide in

reducing tuber

blemishes.[5][6]

Reduced

resident

wireworms by

95.4-99.0% and

neonate

wireworms by

98.1-100%.[5][6]

General Soil

Pests
Granules 3.4 kg/ha At planting

Residues of

phorate and its

metabolites were

generally below

0.05 mg/kg in

harvested

potatoes 125

days after

application.[7]

General Soil

Pests
Granules 3 kg/ha At planting

Residues in

harvested

potatoes (90-120

days after

application) were

generally 0.05

mg/kg or less,

with occasional

findings up to

0.15 mg/kg.[7]

Signaling Pathways and Mode of Action
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Phorate's primary mechanism of action is the inhibition of acetylcholinesterase (AChE) in the

nervous system of insects.[2] This leads to an accumulation of the neurotransmitter

acetylcholine (ACh) in the synaptic cleft, causing continuous stimulation of cholinergic

receptors and resulting in hyperexcitation, paralysis, and ultimately, death of the insect.[2][3]

While AChE is the primary target, some organophosphates have also been shown to interact

directly with nicotinic acetylcholine receptors (nAChRs), which could contribute to their overall

neurotoxicity.[8][9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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